Cas no 2228165-60-2 (1-(5-bromo-1H-indol-2-yl)prop-2-en-1-one)

• Product Name: 1-(5-bromo-1H-indol-2-yl)prop-2-en-1-one
• CAS No: 2228165-60-2
• MF: C₁₁H₈BrNO
• MW: 250.09132194519
• CID: 5853116
• PubChem ID: 165784091
• Update Time: 2025-06-14

1-(5-bromo-1H-indol-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-1H-indol-2-yl)prop-2-en-1-one
• 2228165-60-2
• EN300-1918287

• Inchi： 1S/C11H8BrNO/c1-2-11(14)10-6-7-5-8(12)3-4-9(7)13-10/h2-6,13H,1H2
• InChI Key： RTNGGLWVSRGSGE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(C=C)=O)N2

Computed Properties

• Exact Mass: 248.97893g/mol
• Monoisotopic Mass: 248.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.9Ų

Additional information on 1-(5-bromo-1H-indol-2-yl)prop-2-en-1-one

Comprehensive Overview of 1-(5-bromo-1H-indol-2-yl)prop-2-en-1-one (CAS No. 2228165-60-2)

The compound 1-(5-bromo-1H-indol-2-yl)prop-2-en-1-one (CAS No. 2228165-60-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This indole derivative is characterized by its unique structural features, including a 5-bromo substitution on the indole ring and a prop-2-en-1-one (acryloyl) functional group. These attributes make it a valuable intermediate in the synthesis of bioactive compounds and advanced materials.

Researchers are particularly interested in 1-(5-bromo-1H-indol-2-yl)prop-2-en-1-one due to its potential applications in drug discovery. The indole scaffold is a common motif in many biologically active molecules, and the addition of a bromine atom at the 5-position enhances its reactivity, enabling further functionalization. This compound is often explored in the context of kinase inhibitors, anti-inflammatory agents, and anticancer drug candidates, aligning with current trends in precision medicine and targeted therapies.

In addition to its pharmaceutical relevance, CAS No. 2228165-60-2 is also studied for its role in materials science. The acryloyl group allows for polymerization and cross-linking, making it useful in the development of photoresponsive materials and organic semiconductors. These applications are particularly relevant given the growing demand for sustainable electronics and green chemistry solutions.

One of the most frequently asked questions about 1-(5-bromo-1H-indol-2-yl)prop-2-en-1-one pertains to its synthesis. The compound is typically prepared through a Friedel-Crafts acylation of 5-bromoindole with acryloyl chloride, followed by purification via column chromatography. Researchers often search for optimized synthetic protocols and alternative routes to improve yield and scalability, reflecting the broader interest in efficient chemical synthesis.

The stability and storage conditions of CAS No. 2228165-60-2 are another area of interest. Proper handling requires protection from light and moisture, as the acryloyl moiety can be sensitive to degradation. This aligns with the increasing focus on chemical safety and best practices in laboratory settings, topics that are widely discussed in scientific communities.

From an analytical perspective, 1-(5-bromo-1H-indol-2-yl)prop-2-en-1-one is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming purity and structure, which are critical for reproducibility in research. The compound's spectral data is often sought after by chemists working on similar projects.

In summary, 1-(5-bromo-1H-indol-2-yl)prop-2-en-1-one (CAS No. 2228165-60-2) is a versatile compound with significant potential in both pharmaceutical development and advanced materials. Its unique structure and reactivity profile make it a valuable tool for researchers exploring new therapeutic agents and innovative materials. As the scientific community continues to prioritize sustainable chemistry and targeted drug design, this compound is likely to remain a focal point of interdisciplinary research.